Cas no 444726-88-9 (H-Phe(4-Br)-OMe hydrochloride)

• Product Name: H-Phe(4-Br)-OMe hydrochloride
• CAS No: 444726-88-9
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• CID: 3040558
• PubChem ID: 51062456
• Update Time: 2025-06-14

H-Phe(4-Br)-OMe hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-Phe(4-Br)-OMe hydrochloride
• SCHEMBL3998750
• 4-Bromo-L-phenylalanine Methyl Ester Hydrochloride
• METHYL 2-AMINO-3-(4-BROMOPHENYL)PROPANOATE HYDROCHLORIDE
• MCYQWPUGHHRKME-UHFFFAOYSA-N
• SY109110
• MFCD03844446
• 4-Bromo-D-phenylalanine methyl ester HCl
• METHYL (R)-2-AMINO-3-(4-BROMOPHENYL)PROPANOATE HYDROCHLORIDE
• 444726-88-9
• methyl 2-amino-3-(4-bromophenyl)propanoate;hydrochloride
• (R)-Methyl 2-amino-3-(4-bromophenyl)propanoate hydrochloride
• 2-amino-3-(4-bromo-phenyl)-propionic acid methyl ester hydrochloride
• F79788
• 4-bromo-dl-phenylalanine methyl ester hcl

• Inchi： 1S/C10H12BrNO2.ClH/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H
• InChI Key： MCYQWPUGHHRKME-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C(=O)OC)N.Cl

Computed Properties

• Exact Mass: 292.98200
• Monoisotopic Mass: 292.98182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.99420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Phe(4-Br)-OMe hydrochloride

Recent Advances in the Application of H-Phe(4-Br)-OMe Hydrochloride (CAS: 444726-88-9) in Chemical Biology and Pharmaceutical Research

H-Phe(4-Br)-OMe hydrochloride (CAS: 444726-88-9) is a modified amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties and potential applications. This compound, characterized by the presence of a bromine atom at the para position of the phenyl ring, serves as a versatile building block in peptide synthesis and drug development. Recent studies have explored its role in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of H-Phe(4-Br)-OMe hydrochloride as a key intermediate in the synthesis of protease inhibitors. The researchers demonstrated that the bromine substituent enhances the binding affinity of the resulting peptides to specific protease active sites, thereby improving their inhibitory potency. This finding opens new avenues for the development of antiviral and anticancer agents targeting proteolytic enzymes.

In addition to its applications in drug design, H-Phe(4-Br)-OMe hydrochloride has been employed in the development of fluorescent probes for biological imaging. A recent publication in ACS Chemical Biology highlighted its utility in the synthesis of environment-sensitive fluorophores, which exhibit significant Stokes shifts and high quantum yields. These probes have been successfully used to monitor protein-protein interactions in live cells, providing valuable insights into cellular signaling pathways.

Another area of active research involves the use of H-Phe(4-Br)-OMe hydrochloride in the preparation of peptide-based materials. A 2024 study in Advanced Materials reported the incorporation of this compound into self-assembling peptides, resulting in nanostructures with tunable mechanical properties. These materials show promise for applications in tissue engineering and controlled drug release, owing to their biocompatibility and responsiveness to physiological stimuli.

Despite these advancements, challenges remain in the large-scale production and purification of H-Phe(4-Br)-OMe hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs, as reported in Organic Process Research & Development. These methodological improvements are critical for facilitating the translation of research findings into clinical applications.

In conclusion, H-Phe(4-Br)-OMe hydrochloride continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to materials science, underscore its importance in advancing these fields. Future research directions may include exploring its potential in other therapeutic areas, such as neurodegenerative diseases, and further optimizing its synthetic accessibility for industrial-scale production.